molecular formula C10H13NO2 B166085 2-Hydroxy-2-phenylbutyramide CAS No. 131802-71-6

2-Hydroxy-2-phenylbutyramide

Cat. No.: B166085
CAS No.: 131802-71-6
M. Wt: 179.22 g/mol
InChI Key: KHJLUGZFVDFOKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Hydroxy-2-phenylbutyramide, also known as this compound, is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Carboxylic Acids - Acids, Carbocyclic - Phenylbutyrates - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

131802-71-6

Molecular Formula

C10H13NO2

Molecular Weight

179.22 g/mol

IUPAC Name

2-hydroxy-2-phenylbutanamide

InChI

InChI=1S/C10H13NO2/c1-2-10(13,9(11)12)8-6-4-3-5-7-8/h3-7,13H,2H2,1H3,(H2,11,12)

InChI Key

KHJLUGZFVDFOKZ-UHFFFAOYSA-N

SMILES

CCC(C1=CC=CC=C1)(C(=O)N)O

Canonical SMILES

CCC(C1=CC=CC=C1)(C(=O)N)O

131802-71-6

Synonyms

2-hydroxy-2-phenylbutyramide

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a 1000 ml, two-opening ball matrass equipped with a separating funnel and a thermometer, 89.9 grams (0.67 moles) propiophenone, 100 ml water and 80 ml ethyl ether were added. The matrass was immersed in an ice and salt bath and 82 grams (1.67 moles) granulated sodium cyanide was added. The mixture was shaken vigorously for 20 minutes, and when the mixture temperature had dropped to 5° C., 140 ml (1.7 moles) concentrated hydrochloric acid from the separating funnel was added at such a speed that the temperature of the reaction stayed between 5° C. and 10° C. The addition took nearly two hours.
Quantity
89.9 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
82 g
Type
reactant
Reaction Step Three
Quantity
140 mL
Type
reactant
Reaction Step Four

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